Cas no 1260632-49-2 (3-(4-methylbenzenesulfonyl)-N-3-(methylsulfanyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-methylbenzenesulfonyl)-N-3-(methylsulfanyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 1260632-49-2
• MF: C₂₃H₁₉N₅O₂S₂
• MW: 461.55926156044
• CID: 6329427
• PubChem ID: 49816117
• Update Time: 2025-07-16

3-(4-methylbenzenesulfonyl)-N-3-(methylsulfanyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylbenzenesulfonyl)-N-3-(methylsulfanyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(4-methylphenyl)sulfonyl-N-(3-methylsulfanylphenyl)triazolo[1,5-a]quinazolin-5-amine
• 1260632-49-2
• AKOS005714271
• 3-[(4-methylphenyl)sulfonyl]-N-[3-(methylsulfanyl)phenyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F6548-1869
• 3-(4-methylbenzenesulfonyl)-N-[3-(methylsulfanyl)phenyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C23H19N5O2S2/c1-15-10-12-18(13-11-15)32(29,30)23-22-25-21(24-16-6-5-7-17(14-16)31-2)19-8-3-4-9-20(19)28(22)27-26-23/h3-14H,1-2H3,(H,24,25)
• InChI Key： RHTXMLNAYPJWRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=C2N=C(C3C=CC=CC=3N2N=N1)NC1C=CC=C(C=1)SC)(=O)=O

Computed Properties

• Exact Mass: 461.09801721g/mol
• Monoisotopic Mass: 461.09801721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(4-methylbenzenesulfonyl)-N-3-(methylsulfanyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Overview of 3-(4-methylbenzenesulfonyl)-N-3-(methylsulfanyl)phenyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 1260632-49-2)

The compound 3-(4-methylbenzenesulfonyl)-N-3-(methylsulfanyl)phenyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 1260632-49-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural framework, combining a quinazoline core with triazole and sulfonyl functionalities, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural resemblance to known bioactive scaffolds.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in cancer therapy and autoimmune disease treatment. This compound’s triazoloquinazoline backbone aligns with current trends in drug discovery, where fused heterocycles are explored for their selectivity and potency. Its methylbenzenesulfonyl and methylsulfanyl substituents further enhance its pharmacokinetic properties, such as solubility and metabolic stability, which are critical for oral bioavailability—a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the preparation of CAS No. 1260632-49-2 involves multi-step organic transformations, including cyclocondensation and sulfonylation reactions. These methodologies are frequently searched in academic and industrial databases, reflecting the growing interest in scalable synthetic routes for complex heterocycles. The compound’s 1,2,3-triazolo[1,5-a]quinazoline core also presents opportunities for structural diversification, a strategy often employed in fragment-based drug design.

Environmental and green chemistry considerations are increasingly influencing compound development. Researchers are evaluating solvent-free or catalytic approaches to synthesize derivatives of 3-(4-methylbenzenesulfonyl)-N-3-(methylsulfanyl)phenyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine, addressing concerns about waste reduction and energy efficiency. Such efforts resonate with the broader push for sustainable practices in chemical manufacturing, a subject frequently queried in scientific forums and search engines.

Analytical characterization of this compound typically employs techniques like HPLC, NMR, and mass spectrometry, which are standard for verifying purity and structural integrity. These methods are essential for ensuring reproducibility in biological assays, a recurring theme in peer-reviewed literature. The compound’s UV-Vis absorption properties may also be of interest for photophysical studies, an area gaining traction due to applications in imaging and diagnostics.

In summary, CAS No. 1260632-49-2 represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications—from targeted therapy to materials science—highlight its versatility, while ongoing research continues to uncover new dimensions of its utility. As the scientific community prioritizes precision medicine and structure-activity relationships, compounds like this will remain at the forefront of innovation.